methyl 4-methoxy-3-({2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}sulfamoyl)benzoate

• IUPAC Name: methyl 4-methoxy-3-[2-[5-(1-methylpyrazol-4-yl)thiophen-2-yl]ethylsulfamoyl]benzoate
• InChI: InChI=1S/C19H21N3O5S2/c1-22-12-14(11-20-22)17-7-5-15(28-17)8-9-21-29(24,25)18-10-13(19(23)27-3)4-6-16(18)26-2/h4-7,10-12,21H,8-9H2,1-3H3
• InChI Key: DWIYZWHTBGGHLU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CC=C(S2)CCNS(=O)(=O)C3=C(C=CC(=C3)C(=O)OC)OC
• Molecular Formula: C19H21N3O5S2
• Molecular Weight: 435.5 g/mol

Description

The compound is an organic molecule with several functional groups, including a methoxy group, a sulfamoyl group, and a benzoate group. These functional groups suggest that the compound could have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. Unfortunately, without specific data for this compound, I can’t provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactions of a compound depend on its functional groups. For example, the methoxy group might undergo reactions like demethylation, while the sulfamoyl group could participate in substitution reactions.

Scientific Research Applications

Anticancer Research

Methyl 4-methoxy-3-({2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}sulfamoyl)benzoate has shown potential in anticancer research due to its ability to inhibit specific cancer cell lines. The compound’s structure allows it to interact with cellular pathways that regulate cell proliferation and apoptosis. .

Anti-inflammatory Applications

This compound has been investigated for its anti-inflammatory properties. It can modulate the inflammatory response by inhibiting key enzymes and cytokines involved in the inflammatory process. .

Antimicrobial Activity

Methyl 4-methoxy-3-({2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}sulfamoyl)benzoate exhibits significant antimicrobial activity against a range of bacterial and fungal pathogens. Its mechanism of action involves disrupting microbial cell membranes and inhibiting essential enzymes. .

Neuroprotective Effects

Research has highlighted the neuroprotective effects of this compound, particularly in models of neurodegenerative diseases such as Alzheimer’s and Parkinson’s. It appears to protect neurons from oxidative stress and apoptosis, potentially by modulating signaling pathways related to cell survival and inflammation. .

Antioxidant Properties

The compound has demonstrated strong antioxidant properties, which are crucial for protecting cells from oxidative damage. This activity is particularly relevant in the context of diseases where oxidative stress plays a key role, such as cardiovascular diseases and diabetes. .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific compound and its biological target. Without more information, it’s difficult to predict the mechanism of action for this compound.

Safety and Hazards

The safety and hazards of a compound depend on factors like its reactivity, toxicity, and environmental impact. Without specific data, it’s difficult to provide accurate information on the safety and hazards of this compound.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its reactivity under different conditions, and investigating its biological activity.